Cas no 2060004-98-8 (3-(4-aminophenyl)oxane-3-carbonitrile)

• Product Name: 3-(4-aminophenyl)oxane-3-carbonitrile
• CAS No: 2060004-98-8
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• MDL: MFCD30486736
• CID: 5212339
• PubChem ID: 131631916
• Update Time: 2026-03-06

3-(4-aminophenyl)oxane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carbonitrile, 3-(4-aminophenyl)tetrahydro-
• 3-(4-aminophenyl)oxane-3-carbonitrile

• MDL： MFCD30486736
• Inchi： 1S/C12H14N2O/c13-8-12(6-1-7-15-9-12)10-2-4-11(14)5-3-10/h2-5H,1,6-7,9,14H2
• InChI Key： GQTHGVSEHXJHJA-UHFFFAOYSA-N
• SMILES： C1OCCCC1(C1=CC=C(N)C=C1)C#N

Additional information on 3-(4-aminophenyl)oxane-3-carbonitrile

Professional Introduction to 3-(4-aminophenyl)oxane-3-carbonitrile (CAS No. 2060004-98-8)

3-(4-aminophenyl)oxane-3-carbonitrile (CAS No. 2060004-98-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, holds promise for various applications, particularly in the development of novel therapeutic agents and advanced functional materials. The molecular structure of this compound includes a phenyl ring substituted with an amino group and an oxane ring linked to a nitrile group, which contributes to its distinct chemical properties and reactivity.

The significance of 3-(4-aminophenyl)oxane-3-carbonitrile lies in its potential as a building block for more complex molecules. The presence of both an amino group and a nitrile group provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored properties. These modifications can be strategically employed to enhance binding affinity, metabolic stability, and pharmacokinetic profiles, making this compound a valuable asset in drug discovery programs.

In recent years, there has been growing interest in the development of heterocyclic compounds for medicinal applications. The oxane ring, a six-membered ether-containing heterocycle, is known for its ability to mimic the piperidine scaffold found in many bioactive molecules. This structural motif has been successfully incorporated into various pharmacophores, contributing to the efficacy of drugs targeting neurological disorders, infectious diseases, and cancer. The incorporation of an amino group into the oxane ring further enhances the compound's potential as a pharmacological intermediate.

The nitrile group in 3-(4-aminophenyl)oxane-3-carbonitrile adds another layer of functionality, enabling further chemical transformations such as hydrolysis to carboxylic acids or reduction to amides. These reactions are crucial for synthesizing more complex molecules and have been widely utilized in the development of active pharmaceutical ingredients (APIs). The ability to modify both the amino and nitrile groups allows for a high degree of structural diversity, which is essential for optimizing drug candidates.

Recent studies have highlighted the role of oxane-containing compounds in medicinal chemistry. For instance, derivatives of oxazolidinones and thiazolidinones have been investigated for their antimicrobial and anti-inflammatory properties. The structural similarity between these heterocycles and 3-(4-aminophenyl)oxane-3-carbonitrile suggests that this compound may exhibit comparable biological activities. Furthermore, the presence of an amino group provides an opportunity to explore its potential as a ligand in coordination chemistry, which could lead to the development of new metal-based drugs.

The synthesis of 3-(4-aminophenyl)oxane-3-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated precursors followed by cyclization steps to form the oxane ring. The introduction of the nitrile group can be achieved through cyanation reactions using appropriate reagents such as cyanide salts or copper(I) cyanide complexes. These synthetic strategies have been refined over time to improve efficiency and minimize side reactions.

In addition to its pharmaceutical applications, 3-(4-aminophenyl)oxane-3-carbonitrile has shown promise in materials science. The unique electronic properties of this compound make it suitable for use in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic devices. The combination of an aromatic ring with heterocyclic moieties can influence electron transport characteristics, making it a candidate for developing novel optoelectronic materials.

The potential applications of this compound extend to catalysis as well. The amino and nitrile groups can serve as ligands for transition metals, facilitating various catalytic transformations such as cross-coupling reactions and hydrogenations. These catalytic processes are essential in industrial chemistry and have been instrumental in the synthesis of complex molecules on an industrial scale.

Evaluation of the biological activity of 3-(4-aminophenyl)oxane-3-carbonitrile has been conducted through both computational modeling and experimental testing. Computational studies have predicted potential binding interactions with biological targets such as enzymes and receptors, providing insights into its mechanism of action. Experimental validation through high-throughput screening (HTS) has further confirmed its activity against selected targets, paving the way for more detailed pharmacological investigations.

The safety profile of this compound is another critical aspect that has been addressed in recent research. Preliminary toxicological studies have indicated that it exhibits low toxicity at moderate doses, suggesting its potential for safe use in therapeutic applications. However, further comprehensive toxicological assessments are necessary to fully characterize its safety profile before clinical translation.

The versatility of 3-(4-aminophenyl)oxane-3-carbonitrile makes it a valuable intermediate in synthetic chemistry. Its ability to undergo multiple chemical transformations allows chemists to explore diverse structural modifications, leading to novel compounds with enhanced properties. This flexibility is particularly important in drug discovery pipelines where rapid iteration and optimization are essential.

In conclusion, 3-(4-amino)-oxane--carbonitrile^{(CAS No.}206000498-8) represents a promising compound with broad applications across pharmaceuticals and materials science.
Its unique structural features offer opportunities for innovative drug design
and advanced material development.
As research continues
to uncover new synthetic pathways
and biological activities,
this compound
is poised
to play
a significant role
in future scientific advancements.
,